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Compound of Interest

Compound Name: MTX-211

Cat. No.: B609364 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of MTX-211, a dual inhibitor of EGFR and PI3K. The following procedures

are designed to ensure the safety of laboratory personnel and to mitigate environmental

impact, reflecting our commitment to responsible chemical handling and laboratory safety.

Researchers, scientists, and drug development professionals handling MTX-211 must adhere

to these step-by-step guidelines to ensure safe and compliant disposal. The information is

based on the available safety data for MTX-211 and general best practices for hazardous

waste management in a laboratory setting.

Chemical and Hazard Data
A summary of the key quantitative and hazard data for MTX-211 is provided below. This

information is critical for understanding the risks associated with its handling and disposal.
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Property Value Reference

Molecular Weight 477.02 g/mol [1]

Formula C20H14Cl2FN5O2S [1]

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
[1]

Acute Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)
[1]

Chronic Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[1]

Experimental Protocols
Currently, there are no specific, publicly available experimental protocols for the chemical

degradation or neutralization of MTX-211. The recommended procedure is to dispose of MTX-
211 as hazardous chemical waste through a licensed environmental services provider. The

following step-by-step guide outlines the standard operating procedure for the collection and

disposal of MTX-211 waste.

Step-by-Step Disposal Procedures for MTX-211
1. Personal Protective Equipment (PPE):

Before handling MTX-211, ensure you are wearing the appropriate personal protective

equipment to minimize exposure.

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A lab coat should be worn to protect clothing and skin.

Respiratory Protection: If there is a risk of aerosolization, a respirator may be necessary.
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2. Waste Segregation and Collection:

Proper segregation of hazardous waste is crucial to prevent dangerous chemical reactions.

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for all MTX-211 waste. This includes stock solutions, contaminated media, and any materials

used for cleaning up spills.

Compatibility: Ensure the waste container is made of a material compatible with MTX-211
and any solvents used.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "MTX-211." List all components of a mixture, including solvents.

Container Integrity: Keep the waste container securely closed except when adding waste.

3. Storage of MTX-211 Waste:

MTX-211 waste must be stored safely and securely prior to collection by a disposal service.

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

should be located at or near the point of generation.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Incompatible Wastes: Do not store MTX-211 waste with incompatible chemicals.

4. Disposal of Empty MTX-211 Containers:

Empty containers that held MTX-211 must also be disposed of as hazardous waste.

Triple Rinsing: For containers that held liquid MTX-211, they should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

Container Disposal: After triple rinsing, the container can be disposed of according to your

institution's guidelines for empty chemical containers.
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5. Spill Management:

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Evacuate and Ventilate: If the spill is large, evacuate the immediate area and ensure

adequate ventilation.

Absorb Spill: Use an absorbent material, such as vermiculite or a spill kit absorbent, to

contain and clean up the spill.

Decontaminate: Clean the spill area with a suitable solvent, and collect all cleaning materials

as hazardous waste.

Report Spill: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

6. Arranging for Final Disposal:

The final disposal of MTX-211 waste must be handled by a licensed hazardous waste disposal

company.

Contact EHS: Contact your institution's EHS department to arrange for a pickup of the

hazardous waste.

Documentation: Complete all necessary paperwork for the waste pickup, ensuring that the

contents of the waste container are accurately described.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of MTX-211.
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Caption: Workflow for the safe disposal of MTX-211.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of hazardous chemical waste. For further information, consult

your institution's chemical hygiene plan and your Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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